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Compound of Interest

Compound Name: 2-Methoxy-6-nitrophenol
CAS No.: 15969-08-1
Cat. No.: B180549
Get Quote
. J

Executive Summary

2-Methoxy-6-nitrophenol (CAS: 636-93-1), commonly referred to as 6-nitroguaiacol,
represents a unique class of "privileged scaffolds" in medicinal chemistry. Unlike its para-
isomer (4-nitroguaiacol), the 6-nitro isomer possesses a structural rigidity conferred by strong
intramolecular hydrogen bonding (IMHB). This feature drastically alters its solubility, pKa, and
reactivity profile, making it a critical intermediate for synthesizing benzoxazoles, COMT
inhibitors (e.g., Entacapone analogs), and various agrochemicals.

This guide moves beyond basic property listing to explore the mechanistic causality of its
behavior. We will dissect why it resists certain standard protocols, how to exploit its volatility for
purification, and the specific pathways to functionalize it for drug development.

Structural Dynamics: The "Push-Pull" & The
Fortress

To understand the reactivity of 6-nitroguaiacol, one must first visualize the electronic war being
waged across the benzene ring.
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Electronic Landscape

The molecule is a classic "Push-Pull" system:

e The Push (Donors): The Phenol (-OH) and Methoxy (-OCH3) groups are strong electron
donors via resonance (+M effect), activating the ring.

e The Pull (Acceptor): The Nitro (-NO2) group is a fierce electron withdrawer (-M, -1 effect),
deactivating the ring but activating specific carbons for nucleophilic attack.

The Intramolecular Hydrogen Bond (IMHB)

The defining feature of 6-nitroguaiacol is the Intramolecular Hydrogen Bond between the
phenolic hydrogen and the nitro group’'s oxygen. This forms a stable, planar 6-membered
chelate ring.

o Consequence 1 (Volatility): Because the polar -OH group is "locked" internally, it cannot
participate in intermolecular hydrogen bonding with solvent or other molecules. This makes
6-nitroguaiacol significantly more volatile (steam volatile) and lipophilic than its 4-nitro
isomer.

» Consequence 2 (Acidity - pKa): While the electron-withdrawing nitro group generally
increases acidity (lowers pKa), the IMHB stabilizes the undissociated phenol. Thus, 6-
nitroguaiacol (pKa ~7.5) is slightly less acidic than expected compared to non-H-bonded
isomers, requiring stronger bases for deprotonation in alkylation reactions.

Visualization: Electronic Resonance & H-Bonding
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Caption: Fig 1. The intramolecular hydrogen bond (yellow) locks the phenolic proton, driving
the unique physical properties of 6-nitroguaiacol.

Synthesis & Separation: The Regioselectivity
Challenge

The primary route to 2-methoxy-6-nitrophenol is the direct nitration of guaiacol (2-
methoxyphenol). However, the directing effects of the -OH and -OCH3 groups compete.

» OH Effect: Directs ortho (C6) and para (C4).
e OCHS Effect: Directs ortho (C3) and para (C5).

e The Outcome: The -OH group is the stronger activator. The major products are 4-
nitroguaiacol (para-attack) and 6-nitroguaiacol (ortho-attack).

The Separation Protocol (Field-Proven)

Because 4-nitroguaiacol cannot form the 6-membered IMHB (geometry is wrong), it retains
strong intermolecular H-bonding capabilities.

 Nitration: Guaiacol + dilute HNO3 (controlled temp < 20°C to prevent dinitration).
o Steam Distillation: The reaction mixture is subjected to steam distillation.
o Distillate: Contains pure 6-nitroguaiacol (Yellow solid, volatile due to IMHB).

o Residue: Contains 4-nitroguaiacol (Non-volatile).
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Caption: Fig 2.[1] Exploiting the intramolecular hydrogen bond for purification via steam
distillation.

Chemical Reactivity Profile
Reduction: The Gateway to Benzoxazoles
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Reducing the nitro group yields 2-amino-6-methoxyphenol. This is a highly sensitive
aminophenol.

» Challenge: Aminophenols are prone to oxidation (turning black/tarry) in air.

e Solution: Perform reductions in acidic media (forming the stable HCI salt) or immediately
protect the amine.

* Reagents: Fe/HCI (Bechamp), H2/Pd-C, or Na2S204.

Demethylation: Accessing Nitrocatechols

Cleaving the methyl ether yields 3-nitrocatechol.
o Reagent Choice: Standard HBr reflux often causes tarring due to the nitro group.

o Preferred Method: Lewis Acid cleavage using AICI3 in Pyridine or BBr3 in DCM at low
temperature. The AICI3 method is robust and scalable.

O-Alkylation: The "Cryptic" Phenol

Alkylation of the phenolic oxygen is slower than in simple phenols.
e Reason: The base must break the strong IMHB to form the phenoxide anion.

» Protocol Adjustment: Use a polar aprotic solvent (DMF, DMSO) and a slightly stronger
base/higher temperature (K2CO3 at 60-80°C) to disrupt the H-bond equilibrium.

Experimental Protocols
Protocol A: Selective Reduction to 2-Amino-6-
methoxyphenol (HCI Salt)

This protocol prioritizes stability by isolating the amine as a salt.
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Step Action Critical Note
1 Dissolve 6-nitroguaiacol (10 Use degassed solvent if
mmol) in Ethanol (30 mL). possible.
) Add 10% Pd/C catalyst (10 Safety: Keep wet to prevent
wit%). ignition.
Monitor via TLC (Start spot is
Hydrogenate at 1-3 atm H2 ] ]
3 yellow; Product is UV active
pressure for 4-6 hours.
but colorless).
4 Anaerobic Filtration: Filter Exposure to air turns solution
catalyst under N2 or Argon. brown instantly.
. Add conc. HCI (1.1 eq) to the Converts free amine to stable
filtrate immediately. hydrochloride.
Evaporate solvent to yield off-
6 Store under Argon at -20°C.

white solid.

Protocol B: Demethylation to 3-Nitrocatechol

Adapted for high yield and minimal side products.

o Setup: Dry flask, N2 atmosphere.

» Reagent: Suspend 6-nitroguaiacol (1 eq) in dry DCM (-78°C).
» Addition: Add BBr3 (1.5 eq) dropwise. Exothermic!

e Warming: Allow to warm to Room Temp (RT) over 4 hours.

e Quench: Pour onto ice/water carefully.

o Extraction: Extract with EtOAc. The product is 3-nitrocatechol.[2]

Biological & Pharmacological Implications
COMT Inhibition
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2-Methoxy-6-nitrophenol derivatives are structural mimics of the transition state of Catechol-
O-Methyltransferase (COMT).

e Mechanism: COMT transfers a methyl group to catechols. Nitrocatechols (derived from
demethylating 6-nitroguaiacol) bind tightly to the Mg2+ in the COMT active site, preventing
the enzyme from degrading dopamine.

e Drug Relevance: This scaffold is foundational for drugs like Entacapone and Tolcapone
(Parkinson's disease treatment).

Toxicology & Metabolism

o Metabolic Fate: In vivo, 6-nitroguaiacol is often a metabolite of lignin burning (biomass
smoke marker) or nitrobenzene metabolism.

o Safety (GHS):
o H302: Harmful if swallowed.[1][3]
o H315/H319: Skin and Eye Irritant.[1][3]

o Handling: Always use a fume hood. Nitro-aromatics are potential mutagens; handle as a
suspected carcinogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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